Cas no 2567503-60-8 ((1s,5s)-2-azabicyclo3.1.1heptan-3-one)

• Product Name: (1s,5s)-2-azabicyclo3.1.1heptan-3-one
• CAS No: 2567503-60-8
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 5656799
• PubChem ID: 123801229
• Update Time: 2025-07-09

(1s,5s)-2-azabicyclo3.1.1heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[3.1.1]heptan-3-one
• EN300-27695633
• 2567503-60-8
• EN300-26667970
• (1s,5s)-2-azabicyclo[3.1.1]heptan-3-one
• (1s,5s)-2-azabicyclo3.1.1heptan-3-one

• Inchi： 1S/C6H9NO/c8-6-3-4-1-5(2-4)7-6/h4-5H,1-3H2,(H,7,8)
• InChI Key： QOGQFBSFEMANBC-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(C2)N1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 289.8±9.0 °C(Predicted)
• pka: 16.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on (1s,5s)-2-azabicyclo3.1.1heptan-3-one

Compound CAS No 2567503-60-8: (1S,5S)-2-Azabicyclo[3.1.1]Heptan-3-One

The compound with CAS number 2567503-60-8, commonly referred to as (1S,5S)-2-Azabicyclo[3.1.1]Heptan-3-One, is a significant molecule in the field of organic chemistry and pharmacology. This bicyclic structure has garnered attention due to its unique properties and potential applications in drug development.

Recent studies have highlighted the importance of bicyclic compounds in medicinal chemistry, particularly those with nitrogen atoms within their framework, such as azabicyclo structures. The (1S,5S) stereochemistry of this compound plays a crucial role in its biological activity and selectivity.

The synthesis of (1S,5S)-2-Azabicyclo[3.1.1]Heptan-3-One involves a series of carefully optimized reactions to achieve the desired stereochemistry and purity. Researchers have explored various methodologies, including ring-closing metathesis and stereoselective reductions, to construct this complex structure efficiently.

In terms of biological activity, this compound has shown promising results in recent studies targeting specific enzyme systems and receptor interactions. Its bicyclic framework provides stability and enhances bioavailability, making it a strong candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions of this compound. Quantum mechanical calculations and molecular docking studies have provided insights into its binding modes and potential for drug design.

Looking ahead, the continued investigation into the properties of (1S,5S)-2-Azabicyclo[3.1.1]Heptan-3-One is expected to yield valuable information for the development of novel therapeutic agents with improved efficacy and reduced side effects.